Cas no 1261886-52-5 (4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261886-52-5
• MF: C₁₂H₇F₃IN
• MW: 349.09036564827
• CID: 4983465
• Update Time: 2025-07-18

4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3IN/c13-12(14,15)9-3-1-8(2-4-9)10-7-17-6-5-11(10)16/h1-7H
• InChI Key： GCDZLEAKYDYVDW-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 348.95753 g/mol
• Monoisotopic Mass: 348.95753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.09
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine

4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261886-52-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261886-52-5, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an iodine atom and a trifluoromethylphenyl group, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The structural features of this compound make it a valuable building block for drug discovery and development, particularly in the design of novel therapeutic agents targeting diverse disease pathways.

The< strong>pyridine moiety is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of an iodine atom at the 4-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. Meanwhile, the< strong>4-(trifluoromethyl)phenyl group introduces a trifluoromethyl substituent, which is renowned for its metabolic stability and electronic properties that can modulate drug efficacy and pharmacokinetics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncological applications. The< strong>4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine scaffold has been employed in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. For instance, studies have demonstrated its role in generating inhibitors with potent activity against mutant forms of kinases such as BCR-ABL and EGFR. The trifluoromethyl group contributes to the binding affinity by enhancing hydrophobic interactions with the kinase active site, while the iodine atom allows for further derivatization via cross-coupling reactions to optimize pharmacological properties.

The utility of this compound extends beyond oncology into other therapeutic areas. Researchers have leveraged its framework to develop compounds with antimicrobial and anti-inflammatory properties. The< strong>pyridine core is often recognized as a pharmacophore in antiviral agents, and modifications at the 3- and 4-positions can fine-tune interactions with viral proteases or integrases. Additionally, the< strong>4-(trifluoromethyl)phenyl group has been shown to improve bioavailability and resistance profiles in drug candidates.

The synthesis of< strong>4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation of a pyridine derivative followed by Suzuki-Miyaura cross-coupling with a trifluoromethylphenyl boronic acid. This methodological approach highlights the compound's accessibility and scalability, making it an attractive choice for both academic and industrial research settings.

The growing interest in fluorinated compounds has positioned< strong>4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine as a key intermediate in fluorinated drug development. Fluoro-substituted molecules often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. The incorporation of trifluoromethylation strategies has become increasingly prevalent, driven by advances in catalytic systems that enable efficient introduction of fluorinated moieties into complex molecular structures.

In conclusion, 4-Iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261886-52-5) represents a versatile and valuable building block in pharmaceutical synthesis. Its structural features facilitate diverse chemical modifications, making it instrumental in developing novel therapeutic agents across multiple disease indications. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is poised to grow further.